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Compound of Interest

Compound Name: YM348

Cat. No.: B1683498 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the dissolution of YM348, a potent and

orally active 5-HT2C receptor agonist, for in-vivo experimental use. The information is curated

for researchers in pharmacology, neuroscience, and drug development to ensure proper

handling and administration of this compound in animal models.

Compound Information
Compoun

d Name

Catalog

Number

CAS
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Molecular

Formula

Molecular

Weight
Target Pathway

YM348 HY-100330
372163-

84-3
C₁₄H₁₇N₃O 243.30

5-HT2C

Receptor

GPCR/G

Protein;

Neuronal

Signaling

In-Vivo Solubility and Vehicle Formulations
Proper dissolution of YM348 is critical for its bioavailability and the reproducibility of

experimental results. Based on available data, two primary vehicle formulations are

recommended for in-vivo administration. The choice of vehicle may depend on the desired

route of administration (e.g., oral gavage, intraperitoneal injection) and the specific

experimental design.
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Vehicle Composition Achievable Solubility Resulting Solution Primary Application

10% DMSO >> 40%

PEG300 >> 5%

Tween-80 >> 45%

Saline

≥ 2.5 mg/mL (10.28

mM)
Clear solution

Systemic

administration (e.g.,

intravenous,

intraperitoneal)

10% DMSO >> 90%

Corn oil

≥ 2.5 mg/mL (10.28

mM)
Clear solution Oral administration

Data sourced from

MedchemExpress

Product Data Sheet.

[1]

Experimental Protocols
The following protocols provide a step-by-step guide for the preparation of YM348 solutions for

in-vivo studies. It is imperative to use sterile techniques and high-purity reagents to avoid

contamination and ensure the welfare of the experimental animals.

Protocol for Aqueous-Based Formulation (for Systemic
Administration)
This formulation is suitable for administration routes such as intravenous (IV) or intraperitoneal

(IP) injection, where an aqueous-based vehicle is preferred.

Materials:

YM348 powder

Dimethyl sulfoxide (DMSO), sterile, cell culture grade

Polyethylene glycol 300 (PEG300), sterile

Tween-80 (Polysorbate 80), sterile

Saline (0.9% sodium chloride), sterile
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Sterile conical tubes (e.g., 15 mL or 50 mL)

Vortex mixer

Warming bath (optional)

Procedure:

Weighing the Compound: Accurately weigh the required amount of YM348 powder in a

sterile conical tube.

Initial Dissolution in DMSO: Add the calculated volume of DMSO to the YM348 powder to

achieve a 10% final volume concentration. Vortex thoroughly until the compound is

completely dissolved. Gentle warming (e.g., 37°C) may be applied to aid dissolution, but

avoid excessive heat.

Addition of PEG300: Add the calculated volume of PEG300 to the DMSO solution to bring

the total volume to 50% of the final desired volume. Vortex the mixture until it is

homogeneous.

Addition of Tween-80: Add the calculated volume of Tween-80 to the mixture to achieve a 5%

final volume concentration. Vortex until the solution is clear and uniform.

Final Dilution with Saline: Add the remaining 45% of the final volume as sterile saline. Vortex

the solution thoroughly to ensure complete mixing.

Final Inspection: The final solution should be a clear and homogeneous solution. If any

precipitation is observed, the solution should be gently warmed and vortexed again. Do not

administer if precipitation persists.

Protocol for Oil-Based Formulation (for Oral
Administration)
This formulation is designed for oral gavage, utilizing corn oil as the primary vehicle.

Materials:
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YM348 powder

Dimethyl sulfoxide (DMSO), sterile, cell culture grade

Corn oil, sterile

Sterile conical tubes (e.g., 15 mL or 50 mL)

Vortex mixer

Warming bath (optional)

Procedure:

Weighing the Compound: Accurately weigh the desired amount of YM348 powder in a sterile

conical tube.

Initial Dissolution in DMSO: Add 10% of the final volume as DMSO to the YM348 powder.

Vortex until the compound is fully dissolved. Gentle warming can be used if necessary.

Addition of Corn Oil: Add the remaining 90% of the final volume as sterile corn oil to the

DMSO solution.

Homogenization: Vortex the mixture vigorously until a clear and uniform solution is obtained.

Final Inspection: Ensure the final solution is homogeneous before administration.

Signaling Pathway of YM348
YM348 is an agonist of the serotonin 2C (5-HT2C) receptor, a G-protein coupled receptor

(GPCR). Upon binding of YM348, the receptor activates a downstream signaling cascade

primarily through the Gαq subunit. This leads to the activation of phospholipase C (PLC), which

in turn hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol trisphosphate (IP3)

and diacylglycerol (DAG). IP3 stimulates the release of intracellular calcium (Ca2+), while DAG

activates protein kinase C (PKC).
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Caption: Signaling pathway of YM348 via the 5-HT2C receptor.

Experimental Workflow for In-Vivo Administration
The following diagram illustrates a general workflow for preparing and administering YM348 in

an in-vivo setting.
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Caption: General workflow for in-vivo experiments using YM348.
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Disclaimer: These protocols and application notes are intended for guidance and should be

adapted to specific experimental needs and institutional guidelines. Researchers should always

adhere to their institution's animal care and use committee (IACUC) protocols and safety

regulations. It is recommended to perform a small pilot study to determine the optimal dosage

and tolerability of YM348 in the specific animal model and experimental conditions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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